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Compound of Interest

Compound Name: Fpmpg

Cat. No.: B15188892

For Researchers, Scientists, and Drug Development Professionals

The designation "Fpmpg" does not correspond to a recognized chemical entity in standard
nomenclature databases. It is presumed to be a typographical error or a non-standard
abbreviation for the tetrapeptide Phenylalanyl-Methionyl-Prolyl-Glycine, commonly abbreviated
as FMPG. This technical guide provides a comprehensive overview of the chemical structure,
properties, and potential biological significance of FMPG, assuming this corrected identity.

Chemical Structure and Properties

The fundamental characteristics of Phenylalanyl-Methionyl-Prolyl-Glycine (FMPG) are rooted in
its primary structure, a linear sequence of four amino acid residues linked by peptide bonds.

Chemical Structure

The chemical structure of FMPG is depicted below, illustrating the arrangement of its
constituent amino acids: L-Phenylalanine, L-Methionine, L-Proline, and L-Glycine.
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Caption: Linear peptide sequence of FMPG.

Physicochemical Properties

A summary of the key physicochemical properties of FMPG is presented in the table below.

These properties are crucial for understanding its behavior in biological systems and for the

design of experimental protocols.

Property Value Source

Molecular Formula C21H29N40sS Calculated

Molecular Weight 465.54 g/mol Calculated
(8)-2-((S)-1-((S)-2-((S)-2-
amino-3-

IUPAC Name phenylpropanamido)-4- IUPAC Naming
(methylthio)butanoyl)pyrrolidin
e-2-carboxamido)acetic acid
CSCCC--INVALID-LINK--

Canonical SMILES PubChem
NC(=0)--INVALID-LINK--N

InChl Key Not readily available
White to off-white solid

Appearance )

(predicted)
Predicted to be soluble in

Solubility water and polar organic
solvents

_ _ Predicted to be in the range of
pl (Isoelectric Point) Calculated

5.0-6.0

Biological Activity and Signaling Pathways

The biological functions of short peptides like FMPG are diverse and often depend on their

specific amino acid sequence. While specific experimental data for FMPG is limited in publicly
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accessible literature, its constituent amino acids suggest potential roles in various cellular

processes.

Potential Biological Roles

» Neurological Activity: Phenylalanine is a precursor to neurotransmitters such as dopamine
and norepinephrine, suggesting a potential modulatory role for FMPG in the central nervous
system.

o Metabolic Regulation: Methionine is an essential amino acid involved in numerous metabolic
pathways, including the synthesis of S-adenosylmethionine (SAM), a universal methyl group
donor.

 Structural Motifs: Proline residues are known to introduce kinks in peptide chains, influencing
the secondary structure of proteins and peptides. Glycine, with its minimal side chain,
provides flexibility. These structural features could enable FMPG to interact with specific
biological targets.

Postulated Signaling Pathway Involvement

Given the lack of direct evidence, any description of signaling pathway involvement remains
speculative. However, based on the properties of its amino acids, FMPG could potentially
interact with pathways regulated by G-protein coupled receptors (GPCRS) or act as a substrate
for peptidases involved in cellular signaling.
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Caption: Hypothetical GPCR signaling pathway for FMPG.

Experimental Protocols

Detailed experimental protocols for a compound that is not well-characterized are not readily
available. However, standard methodologies for the synthesis, purification, and characterization
of a tetrapeptide like FMPG can be described.

Solid-Phase Peptide Synthesis (SPPS) of FMPG
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This protocol outlines the general steps for the chemical synthesis of FMPG using Fmoc-based
solid-phase peptide synthesis.

Fmoc Deprotection
(e.g., 20% Piperidine in DMF)

Coupling of Fmoc-Pro-OH
(e.g., HBTU/HOBY)

Fmoc Deprotection

[Coupling of Fmoc—Met—OI—D

Fmoc Deprotection

Coupling of Fmoc-Phe-OH

'

Final Fmoc Deprotection

'

Cleavage from Resin and
Side-Chain Deprotection
(e.g., TFA cocktail)

Purification
(e.g., RP-HPLC)

Characterization
(e.g., Mass Spectrometry, NMR)
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Caption: General workflow for the synthesis of FMPG.

Methodology:

Resin Preparation: Start with a pre-loaded Fmoc-Glycine resin.

Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from
the N-terminus of glycine using a solution of 20% piperidine in dimethylformamide (DMF).

Amino Acid Coupling: Activate the carboxyl group of the next amino acid (Fmoc-Proline-OH)
using a coupling reagent such as HBTU/HOBt and add it to the resin to form a peptide bond.

Washing: Wash the resin thoroughly with DMF to remove excess reagents and byproducts.

Repeat: Repeat the deprotection and coupling steps for Fmoc-Methionine-OH and Fmoc-
Phenylalanine-OH in sequence.

Final Deprotection: Perform a final Fmoc deprotection.

Cleavage and Deprotection: Cleave the synthesized peptide from the resin and remove the
side-chain protecting groups using a cleavage cocktail, typically containing trifluoroacetic
acid (TFA) and scavengers.

Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, and then
purify it using reverse-phase high-performance liquid chromatography (RP-HPLC).

Characterization: Confirm the identity and purity of the FMPG peptide using mass
spectrometry (to verify the molecular weight) and nuclear magnetic resonance (NMR)
spectroscopy (to confirm the structure).

Biological Assays

To investigate the biological activity of FMPG, a variety of in vitro and in vivo assays could be

employed, depending on the hypothesized function. Examples include:

Receptor Binding Assays: To determine if FMPG binds to specific cell surface receptors.
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e Enzyme Inhibition Assays: To test if FMPG can inhibit the activity of specific enzymes.

o Cell-Based Assays: To assess the effect of FMPG on cellular processes such as
proliferation, migration, or signaling pathway activation.

Conclusion

While the term "Fpmpg" is not a standard chemical identifier, this guide provides a detailed
technical overview based on the logical assumption that it refers to the tetrapeptide
Phenylalanyl-Methionyl-Prolyl-Glycine (FMPG). The provided information on its chemical
structure, physicochemical properties, potential biological roles, and experimental protocols
serves as a foundational resource for researchers and professionals in the fields of chemistry,
biology, and drug development. Further experimental investigation is necessary to fully
elucidate the specific functions and mechanisms of action of this peptide.

 To cite this document: BenchChem. [Unveiling the Enigmatic "Fpmpg": A Technical Guide to
Phenylalanyl-Methionyl-Prolyl-Glycine (FMPG)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15188892#fpmpg-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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